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Compound of Interest

Compound Name: Azido-PEG3-azide

CAS No.: 101187-39-7

Cat. No.: B1666261

Get Quote

Introduction

Azido-PEG3-azide is a hydrophilic, bifunctional crosslinker used in click chemistry.[1][2] It

consists of a short polyethylene glycol (PEG) spacer flanked by two terminal azide (N₃) groups.

This structure allows for the covalent linkage of two alkyne-containing molecules through either

a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or a Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC) reaction.[3][4] The PEG3 spacer enhances aqueous solubility, reduces

aggregation of conjugates, and provides a flexible linkage between the two conjugated

molecules.[2][5]

Key Features & Applications

Homobifunctional Crosslinking: The presence of two azide groups enables the crosslinking of

two molecules that have been functionalized with terminal or strained alkynes.

Enhanced Solubility: The hydrophilic PEG linker improves the solubility of the crosslinker and

the resulting conjugate in aqueous buffers, which is highly beneficial for biological

applications.[2][6]
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Biocompatibility: In its copper-free (SPAAC) application, the reaction is bioorthogonal and

can be performed in living systems without the cytotoxicity associated with copper catalysts.

[5][7]

Versatility: Azido-PEG3-azide is a versatile tool for various applications in research and drug

development, including:

Antibody-Drug Conjugate (ADC) Development: Crosslinking targeting antibodies to

cytotoxic payloads.[2][8]

PROTAC Synthesis: Linking a target protein-binding ligand to an E3 ubiquitin ligase ligand.

[5]

Biomolecule Labeling and Imaging: Conjugating fluorophores or other imaging agents to

biomolecules.[5]

Hydrogel Formation: Creating crosslinked polymer networks for biomaterials.

Surface Modification: Immobilizing biomolecules onto surfaces for diagnostics.[5]

Mechanism of Action: Click Chemistry

Click chemistry describes a class of reactions that are rapid, high-yielding, and highly specific.

[4][9] Azido-PEG3-azide participates in two main types of click reactions:

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the use of a

Copper(I) catalyst to join an azide with a terminal alkyne, forming a stable 1,4-disubstituted

triazole ring.[4][10] The reaction is robust but requires a copper catalyst, which can be toxic

to living cells. To mitigate this, a reducing agent like sodium ascorbate is used to maintain

copper in its active Cu(I) state, and a stabilizing ligand (e.g., THPTA, TBTA) is often included

to protect biomolecules and enhance reaction efficiency.[11][12]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click reaction

that utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or

bicyclo[6.1.0]nonyne (BCN).[5][7] The ring strain of the alkyne provides the energy needed to

drive the reaction forward without a catalyst, making it ideal for applications in living systems.

[7][13]
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Visualized Workflows and Mechanisms
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Low or No Product Yield

CuAAC Reaction?

Potential Catalyst Oxidation

Yes

SPAAC Reaction

No

Check Reagent Quality
(Azide, Alkyne, Ascorbate)

Degraded or Impure Reagents?

Optimize Reaction Conditions

Suboptimal Conditions?

1. Degas all buffers/solvents.
2. Use freshly prepared Sodium Ascorbate.

3. Work under inert (N₂/Ar) atmosphere.

No
1. Verify reagent structure/purity (NMR/MS).

2. Use fresh or properly stored reagents.
3. Ensure alkyne/azide modifications on biomolecules are intact.

Yes

1. Increase reaction time or temperature.
2. Increase concentration of excess reagent.

3. Check pH and buffer compatibility.

Yes

Successful Reaction

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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